Cas no 60964-67-2 (4a,8a-Ethanonaphthalene-9-one, 1,4,5,8-tetrahydro-)

• Product Name: 4a,8a-Ethanonaphthalene-9-one, 1,4,5,8-tetrahydro-
• CAS No: 60964-67-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 2715508
• PubChem ID: 143753
• Update Time: 2025-04-21

4a,8a-Ethanonaphthalene-9-one, 1,4,5,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 60964-67-2
• 4a,8a-Ethanonaphthalene-9-one,1,4,5,8-tetrahydro-
• 4a,8a-Ethanonaphthalene-9-one, 1,4,5,8-tetrahydro-
• DTXSID90209803
• 7239-76-1

• Inchi： 1S/C12H14O/c13-10-9-11-5-1-3-7-12(10,11)8-4-2-6-11/h1-4H,5-9H2
• InChI Key： YFGHTPCGOJCKMY-UHFFFAOYSA-N
• SMILES： O=C1CC23CC=CCC21CC=CC3

Computed Properties

• Exact Mass: 174.104465066Da
• Monoisotopic Mass: 174.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų